Cas no 479639-96-8 (1-(3-chlorothiophen-2-yl)ethane-1,2-diol)

• Product Name: 1-(3-chlorothiophen-2-yl)ethane-1,2-diol
• CAS No: 479639-96-8
• MF: C₆H₇ClO₂S
• MW: 178.636579751968
• CID: 3181203
• PubChem ID: 22598083
• Update Time: 2025-04-21

1-(3-chlorothiophen-2-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-ETHANEDIOL, 1-(3-CHLORO-2-THIENYL)-
• 1-(3-chlorothiophen-2-yl)ethane-1,2-diol
• SCHEMBL5252601
• 479639-96-8
• EN300-1678610

• Inchi： 1S/C6H7ClO2S/c7-4-1-2-10-6(4)5(9)3-8/h1-2,5,8-9H,3H2
• InChI Key： NKITYMWGSZMURQ-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C(CO)O

Computed Properties

• Exact Mass: 177.9855283g/mol
• Monoisotopic Mass: 177.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides